Cas no 212068-91-2 (Isagarin)

Isagarin structure
Isagarin structure
Product Name:Isagarin
CAS No:212068-91-2
MF:C15H12O4
MW:256.253384590149
CID:284393
Update Time:2024-03-01

Isagarin Chemical and Physical Properties

Names and Identifiers

    • 1,4-Epoxynaphth[2,3-d]oxepin-6,11-dione,1,2,4,5-tetrahydro-4-methyl-, (1R,4S)-
    • (-)-Isagarin
    • Isagarin
    • Inchi: 1S/C15H12O4/c1-15-6-10-12(11(19-15)7-18-15)14(17)9-5-3-2-4-8(9)13(10)16/h2-5,11H,6-7H2,1H3/t11-,15-/m0/s1
    • InChI Key: ZKIRNBLLNJPYKG-NHYWBVRUSA-N
    • SMILES: O1[C@H]2CO[C@]1(C)CC1C(C3C=CC=CC=3C(C2=1)=O)=O

Computed Properties

  • Exact Mass: 256.074
  • Monoisotopic Mass: 256.074
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 0
  • Complexity: 506
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 52.6
  • XLogP3: 0.25
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